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Compound of Interest

Compound Name:
3-Chloro-4-hydroxy-5-

nitrobenzonitrile

CAS No.: 1689-88-9

Cat. No.: B169153

Get Quote

Executive Safety Directive
Do not treat this compound as generic organic waste. 3-Chloro-4-hydroxy-5-nitrobenzonitrile
(CAS: 39202-31-8) presents a "Triad of Hazard": it is a nitro-aromatic (energetic potential), a

nitrile (toxic combustion byproducts), and a phenol (acidic corrosive).[1] Improper disposal into

general solvent streams can lead to exothermic runaway reactions or the generation of

hydrogen cyanide (HCN) gas under specific acidic conditions.

Immediate Action Required:

Segregate: Isolate from strong oxidizers and strong bases immediately.[1]

Label: Clearly mark as "Toxic - Acidic - Nitro Compound."[1]

Container: Use glass or HDPE; avoid metal containers due to potential corrosion from the

phenolic moiety.
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Physicochemical Hazard Profile (The "Why")
To manage risk, we must understand the causality of the hazard. This compound’s behavior is

dictated by its functional groups.[1]

Functional Group Hazard Mechanism Risk Implication

Nitro (-NO₂)
Electron-withdrawing group;

adds oxygen balance.[1]

Energetic Instability: While not

a primary explosive, nitro-

aromatics are shock-sensitive

when dry or metal-complexed.

[1] Thermal decomposition

releases NOx.[1]

Nitrile (-CN) Carbon-nitrogen triple bond.[1]

Toxicity: Thermal

decomposition or reaction with

strong acids can release

Hydrogen Cyanide (HCN).[1]

Phenol (-OH)
Acidic proton enhanced by -

NO₂ and -Cl.[1]

Corrosivity/Reactivity:

Significantly more acidic than

phenol (estimated pKa ~4-5).

[1] Reacts exothermically with

bases (e.g., NaOH, amines).[1]

Chlorine (-Cl) Halogen substituent.[1]

Incineration Hazard:

Generates HCl gas during

incineration; requires

scrubbers at the disposal

facility.[1]

Key Physical Data:

State: Solid (Yellow crystalline powder)[1]

Solubility: Low in water; soluble in organic solvents (DMSO, Methanol).[1]

Melting Point: ~148-152°C (Thermal decomposition may occur near this range).[1]
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Pre-Disposal Stabilization & Segregation
Trustworthiness Check: Never dispose of a reactant without verifying its stability state.[1]

A. Solid Waste (Pure Compound)[1]
No Bulking: Do not combine with other solid wastes.[1] Keep in a dedicated wide-mouth jar.

Moisture Control: Ensure the material is dry, but avoid "bone dry" desiccation if the material

is old, as dry nitro compounds can become shock-sensitive.[1]

Double Containment: Place the primary container inside a secondary clear plastic bag to

contain dust.

B. Liquid Waste (Mother Liquors/Solutions)[1]
pH Check: Verify pH. If the solution is strongly acidic (pH < 2), do not neutralize with strong

base (e.g., 10M NaOH) in the waste container.[1] The heat of neutralization can trigger the

nitro group.

Solvent Compatibility: Ensure the carrier solvent is not an oxidizer (e.g., do not mix with

peroxides or nitric acid solutions).[1]

Quenching (Only if necessary): If reactive intermediates are present, quench slowly with

water/ice before bottling.

Disposal Workflow Protocol
This protocol is a self-validating system.[1] If you cannot check a box, stop and consult EHS.

Step 1: Waste Characterization[1]
Confirm identity: 3-Chloro-4-hydroxy-5-nitrobenzonitrile.

Estimate concentration (if liquid).

Check for contaminants (Is it mixed with oxidizers?).[1]

Step 2: Packaging
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Solids: Use a wide-mouth HDPE jar or amber glass jar.

Why? Amber glass protects light-sensitive nitro bonds; HDPE prevents breakage.[1]

Liquids: Use a safety-coated glass bottle or UN-rated HDPE drum.[1]

Venting:[1][2] If there is any risk of ongoing reaction/gas evolution, use a vented cap (e.g.,

Nalgene Vented Closure).

Step 3: Labeling
Labeling must be explicit to prevent downstream accidents at the incineration plant.[1]

Primary Tag: "Hazardous Waste - Toxic Organic."[1]

Constituents: List "3-Chloro-4-hydroxy-5-nitrobenzonitrile" fully. Do not use abbreviations.

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Acidic (if applicable).[1]

Special Note: Add text: "Contains Nitro-aromatics. Do not concentrate."

Step 4: Storage
Store in the Satellite Accumulation Area (SAA).[1]

Segregation: Keep separate from the "Oxidizers" and "Base" waste streams.[1]

Visual Logic: Disposal Decision Tree
The following diagram illustrates the critical decision points for disposing of this specific

compound.
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Waste Generation:
3-Chloro-4-hydroxy-5-nitrobenzonitrile

State of Matter?

Solid Waste

Powder/Crystal

Liquid/Solution

Mother Liquor

Package in Amber Glass
or HDPE Wide Mouth

Check pH & Solvent

LABELING:
1. Full Chemical Name

2. 'Nitro-aromatic'
3. 'Toxic'

pH < 2 or > 12?

Extreme pH

Neutral/Stable Solvent

pH 4-9

Do NOT neutralize in drum.
Dispose as Corrosive/Toxic.

Transfer to EHS/Incineration

Click to download full resolution via product page
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Caption: Operational decision tree for segregating and packaging 3-Chloro-4-hydroxy-5-
nitrobenzonitrile waste streams.

Emergency Response (Spill Management)
Scenario A: Dry Powder Spill

PPE: Double nitrile gloves, N95 or P100 respirator (dust hazard), safety goggles.[1]

Containment: Do not dry sweep (dust explosion risk).[1] Cover with a damp paper towel or

use a HEPA vacuum dedicated to hazardous chemicals.[1]

Decontamination: Wipe surface with a mild soap solution.[1] Avoid bleach (hypochlorite can

react with the organic amine/nitro groups).[1]

Scenario B: Liquid Spill

Absorb: Use vermiculite or clay-based absorbent pads.[1]

Avoid: Do not use sawdust or paper towels if the solution is concentrated nitric acid or strong

oxidizer (fire risk).[1]

Disposal: Collect absorbent material as hazardous solid waste (follow Solid Waste protocol

above).

Regulatory Compliance (RCRA/EPA)[1]
While not explicitly "P-listed" (acutely hazardous) by specific CAS name in 40 CFR 261.33, this

compound triggers characteristic waste codes due to its properties.[1]

D002 (Corrosivity): Applicable if the waste is aqueous and pH is ≤ 2.[1][3]

D003 (Reactivity): Potential applicability if the nitro group renders the specific waste mixture

unstable or explosive (rare for the pure compound, but possible if dry/shocked).[1]

Characteristic Toxic Waste: Must be incinerated at a permitted TSDF (Treatment, Storage,

and Disposal Facility).[1]
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Transport (DOT):

Proper Shipping Name: Nitriles, solid, toxic, n.o.s. (3-Chloro-4-hydroxy-5-
nitrobenzonitrile) OR Nitrophenols (depending on specific isomer dominance in

classification).

Class: 6.1 (Toxic).[1]

Packing Group: III (Keep separate from food/feedstuffs).[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.
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